Cas no 906162-85-4 (2-amino-N-(4-bromophenyl)-3-(3-nitrobenzoyl)indolizine-1-carboxamide)

• Product Name: 2-amino-N-(4-bromophenyl)-3-(3-nitrobenzoyl)indolizine-1-carboxamide
• CAS No: 906162-85-4
• MF: C₂₂H₁₅BrN₄O₄
• MW: 479.282903909683
• CID: 5494705
• PubChem ID: 16955642
• Update Time: 2025-08-05

2-amino-N-(4-bromophenyl)-3-(3-nitrobenzoyl)indolizine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS016368696
• 2-amino-N-(4-bromophenyl)-3-(3-nitrobenzoyl)indolizine-1-carboxamide
• STL275282
• 906162-85-4
• 2-amino-N-(4-bromophenyl)-3-[(3-nitrophenyl)carbonyl]indolizine-1-carboxamide
• F2633-0325

• Inchi： 1S/C22H15BrN4O4/c23-14-7-9-15(10-8-14)25-22(29)18-17-6-1-2-11-26(17)20(19(18)24)21(28)13-4-3-5-16(12-13)27(30)31/h1-12H,24H2,(H,25,29)
• InChI Key： AMGDZVNMUCIMNE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NC(C1C(=C(C(C2C=CC=C(C=2)[N+](=O)[O-])=O)N2C=CC=CC2=1)N)=O

Computed Properties

• Exact Mass: 478.02767g/mol
• Monoisotopic Mass: 478.02767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 694
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 122Ų

Additional information on 2-amino-N-(4-bromophenyl)-3-(3-nitrobenzoyl)indolizine-1-carboxamide

Introduction to 2-amino-N-(4-bromophenyl)-3-(3-nitrobenzoyl)indolizine-1-carboxamide (CAS No. 906162-85-4)

2-amino-N-(4-bromophenyl)-3-(3-nitrobenzoyl)indolizine-1-carboxamide, identified by the CAS number 906162-85-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit promising biological activities, making it a subject of extensive research in drug discovery and development. The structural framework of this molecule incorporates multiple functional groups, including an amino group, a brominated phenyl ring, and a nitro-substituted benzoyl moiety, which contribute to its unique chemical properties and potential therapeutic applications.

The indolizine core is a key structural feature of this compound, known for its presence in various bioactive natural products and synthetic molecules. Indolizine derivatives have been extensively studied for their potential roles in modulating biological pathways, particularly those involved in inflammation, neurodegeneration, and cancer. The introduction of the 4-bromophenyl group at the N-position enhances the lipophilicity of the molecule, improving its membrane permeability and potentially facilitating cellular uptake. This modification is often employed in medicinal chemistry to optimize pharmacokinetic profiles.

The 3-(3-nitrobenzoyl) moiety further enriches the chemical diversity of this compound, introducing a strong electron-withdrawing effect through the nitro group. This functionalization can influence both the electronic properties and the reactivity of the molecule, making it a valuable scaffold for designing novel bioactive agents. The nitro group is particularly interesting because it can be reduced to an amine under specific conditions, leading to structural rearrangements that may reveal new pharmacological properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that 2-amino-N-(4-bromophenyl)-3-(3-nitrobenzoyl)indolizine-1-carboxamide may interact with various biological targets, including enzymes and receptors implicated in disease pathways. For instance, its structural features are reminiscent of molecules that have shown inhibitory activity against kinases and other signaling proteins. These findings align with the broader trend in drug discovery toward designing multifunctional compounds capable of modulating multiple targets simultaneously.

The synthesis of this compound involves multi-step organic transformations, requiring careful control over reaction conditions to ensure high yield and purity. The incorporation of the bromophenyl and nitrobenzoyl groups necessitates specialized methodologies to avoid unwanted side reactions. Advances in synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis, have streamlined the production of complex indolizine derivatives like this one. These improvements have not only enhanced efficiency but also opened new avenues for structural diversification.

In the realm of medicinal biology, 2-amino-N-(4-bromophenyl)-3-(3-nitrobenzoyl)indolizine-1-carboxamide has been explored for its potential therapeutic effects in several preclinical models. Preliminary studies indicate that it may exhibit anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory pathways. Additionally, its ability to cross cell membranes suggests it could be developed into a neuroprotective agent or an anticancer drug. The nitro group's redox-active nature further adds intrigue, as it may allow for controlled release or activation within biological systems.

The growing interest in indolizine derivatives is reflected in the increasing number of patents and scientific publications focusing on their development. Companies specializing in custom synthesis are often sought after to produce these compounds for research purposes. The demand for high-purity 2-amino-N-(4-bromophenyl)-3-(3-nitrobenzoyl)indolizine-1-carboxamide underscores its significance as a building block for novel therapeutics. Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in this area, leading to more efficient synthetic routes and novel applications.

As computational methods continue to evolve, so does our ability to predict the biological activity of complex molecules like this one. Machine learning algorithms can analyze vast datasets to identify structural motifs associated with specific biological outcomes. This approach has already led to the discovery of several promising drug candidates based on indolizine scaffolds. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process significantly.

The future prospects for 2-amino-N-(4-bromophenyl)-3-(3-nitrobenzoyl)indolizine-1-carboxamide are bright, with ongoing research aimed at optimizing its pharmacological profile and exploring new therapeutic indications. Its unique combination of structural features makes it a versatile scaffold for medicinal chemists seeking to develop next-generation therapeutics. As our understanding of biological pathways continues to expand, compounds like this one will play an increasingly important role in addressing complex diseases.